Cas no 431-71-0 (2-Propanone,1,1,1,3,3-pentafluoro-)

• Product name: 2-Propanone,1,1,1,3,3-pentafluoro-
• CAS No: 431-71-0
• MF: C₃HF₅O
• MW: 148.031458616257
• CID: 332146
• PubChem ID: 67939

2-Propanone,1,1,1,3,3-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1,1,1,3,3-pentafluoro-
• Pentafluoroacetone
• 1,1,1,3,3-pentafluoropropan-2-one
• JC72CKF3K2
• NS00043402
• 1,1,1,3,3-pentafluoro-2-propanone
• DTXSID7059989
• SCHEMBL891845
• 431-71-0
• EINECS 207-077-1
• 2-Propanone, 1,1,1,3,3-pentafluoro-
• 1,1,1,3,3-Pentafluoroacetone #

• Inchi： InChI=1S/C3HF5O/c4-2(5)1(9)3(6,7)8/h2H
• InChI Key： WQAWXRFLNDAOON-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 147.99473
• Monoisotopic Mass: 147.99475546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 17.07